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Comparative Toxicity of Carbaryl

The table below summarizes key toxicity data and findings from comparative studies.

Species LD₅₀ (Oral) Key Toxicological Findings Toxicokinetic Profile

Rat 250-850

mg/kg [1] [2]

More pronounced cholinergic signs

(salivation, muscle tremors) for a
given level of brain AChE inhibition

(47%) [1].

Total clearance: ~0.045 L/kg/min

[1]. Rapid absorption from GI
tract; accumulated in liver, fat;

high biliary excretion [3] [4].

Chicken Information

missing

Less pronounced toxicity signs for a

given level of brain AChE inhibition
(57%) [1].

Total clearance: 0.26 L/kg/min

(5.7x faster than rat) [1].

Mouse 128 mg/kg
[2]

Information missing Information missing

Guinea Pig 250 mg/kg
[2]

Information missing Information missing

Rabbit 710 mg/kg
[2]

Information missing Information missing
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Species LD₅₀ (Oral) Key Toxicological Findings Toxicokinetic Profile

Dog 759 mg/kg
[2]

Information missing Information missing

Cat 150 mg/kg
[2]

Information missing Information missing

Human
(Estimated)

Information
missing

Likely human carcinogen [2]. Single
2 mg/kg dose caused no effects;

250 mg (approx. 2.8 mg/kg) caused
violent epigastric pain, sweating [3].

Estimated half-life: 9 hours (IV);
excreted mainly as metabolites

in urine within 24-96 hours [3].

Detailed Experimental Data and Protocols

For researchers, the methodologies from key comparative studies provide critical context for interpreting

data.

Comparative Study in Chickens and Rats [1]

Objective: To compare the toxicity and toxicokinetics of carbaryl in chickens and rats, focusing

on acetylcholinesterase inhibition.
Protocol: Animals were administered carbaryl via intraperitoneal injection. Chickens received

900 mg/kg, and rats received 70 mg/kg. Brain acetylcholinesterase (AChE) activity and
carboxylesterase activities in brain, liver, and plasma were measured 60 minutes post-

administration, the time of maximal cholinergic signs. Toxicokinetic parameters were
determined after intravenous administration of 5 mg/kg.

Findings: The dose required to cause equivalent brain AChE inhibition was much higher in
chickens. Despite similar enzyme inhibition, clinical signs of toxicity were more severe in rats.

Chickens cleared carbaryl 5.7 times faster than rats.

In Vitro Study on Bovine Cervical Contractions [5]

Objective: To determine the effects of various pesticides, including carbaryl, on cervical
contractions in pregnant cows.

Protocol: Cervical tissue strips from cows at 4-6 months of gestation were incubated with
carbaryl at an environmental dose (0.02-20 ng/mL). Contraction strength was measured under

two conditions: 37.5°C for 24 hours and 4°C for 48 hours.
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Findings: Carbaryl increased the force of cervical strip contractions, suggesting a potential

impact on reproductive function. The study notes these are preliminary findings from isolated
tissue, requiring further in vivo confirmation.

Mechanism of Action and Metabolic Pathways

Carbaryl's primary mechanism is reversible inhibition of acetylcholinesterase (AChE) in the nervous

system, leading to acetylcholine accumulation and cholinergic toxicity [3] [2]. The metabolic fate of

carbaryl differs between mammals and microorganisms, which is relevant for toxicology and

bioremediation research.

The following diagram illustrates the core mechanism of carbaryl toxicity in animals and its metabolic

pathway in a common soil bacterium, Pseudomonas sp. strain C5pp.

The pathways show how carbaryl's action differs fundamentally between animal systems, where it causes

neurotoxicity, and bacterial systems, where it is broken down for energy.

Research Implications Summary

The comparative data reveals that species sensitivity to carbaryl is highly variable. This can be attributed to:

Metabolic Capacity: The higher clearance rate in chickens compared to rats is a key factor in the
difference in observed toxicity [1].

Enzyme Distribution: Baseline activities of esterase enzymes in tissues like the liver and brain vary
between species, influencing local tissue susceptibility and overall detoxification [1].

Mechanism-Based Toxicity: The core mechanism is consistent, but physiological and metabolic
differences lead to varying clinical presentations and LD₅₀ values across species [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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